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Compound of Interest

Compound Name: Ethylenethiourea

Cat. No.: B1671646 Get Quote

AN-ETU-01

Introduction

Ethylenethiourea (ETU) is a vulcanization accelerator in the rubber industry and a degradation

product of ethylene bis-dithiocarbamate (EBDC) fungicides.[1] Classified as a probable human

carcinogen and a teratogen, monitoring workplace exposure to ETU is crucial for worker safety.

[1][2] This application note details a validated method for the determination of ETU in

workplace air samples using High-Performance Liquid Chromatography (HPLC) with UV

detection, based on the OSHA 95 method.[2][3] An alternative spectrophotometric method,

NIOSH 5011, is also briefly discussed.[4]

Principle

Workplace air is drawn through a glass fiber filter to collect airborne ETU particles. The

collected ETU is then extracted from the filter with water. The extract is subsequently analyzed

by reversed-phase HPLC with a UV detector for quantification. This method offers high

specificity and sensitivity for ETU.[3]

Data Presentation

The following table summarizes the key quantitative data for the recommended HPLC method

(OSHA 95) and the alternative spectrophotometric method (NIOSH 5011).
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Parameter HPLC Method (OSHA 95)
Spectrophotometric
Method (NIOSH 5011)

Sampling

Sampler
Four-piece sampling cassette

with two glass fiber filters[2][3]

5-µm PVC or mixed cellulose

ester membrane filter[4]

Recommended Air Volume
480 L (TWA), 30 L (Short

Term)[3]
200 - 800 L[4]

Sampling Flow Rate 2.0 L/min[2][3] 1 to 3 L/min[4]

Analysis

Technique

High-Performance Liquid

Chromatography with UV

Detector[3]

Visible Absorption

Spectrophotometry[4]

Wavelength 233 nm (or as optimized)[5] 590 nm[4]

Performance

Detection Limit (Overall)
0.666 µ g/sample (1.39 µg/m³)

[3]
0.75 µ g/sample [4][6]

Reliable Quantitation Limit
0.666 µ g/sample (1.39 µg/m³)

[3]
Not specified

Extraction Efficiency/Recovery 99.9%[3] 98.0% (PVC), 99.2% (MCE)[4]

Working Range
Target concentration: 60

µg/m³[3]

0.05 to 0.75 mg/m³ for a 200-L

air sample[4]

Experimental Protocols
Protocol 1: HPLC Method for Ethylenethiourea in Air
(Based on OSHA 95)
1. Apparatus and Reagents

Apparatus

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.osha.gov/chemicaldata/768
https://www.osha.gov/sites/default/files/methods/osha-95.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5011.pdf
https://www.osha.gov/sites/default/files/methods/osha-95.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5011.pdf
https://www.osha.gov/chemicaldata/768
https://www.osha.gov/sites/default/files/methods/osha-95.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5011.pdf
https://www.osha.gov/sites/default/files/methods/osha-95.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5011.pdf
https://www.cipac.org/index.php?option=com_content&view=article&id=235:cyproconazole&catid=233&Itemid=699
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5011.pdf
https://www.osha.gov/sites/default/files/methods/osha-95.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5011.pdf
https://www.tandfonline.com/doi/pdf/10.1080/15298668091424429
https://www.osha.gov/sites/default/files/methods/osha-95.pdf
https://www.osha.gov/sites/default/files/methods/osha-95.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5011.pdf
https://www.osha.gov/sites/default/files/methods/osha-95.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/5011.pdf
https://www.benchchem.com/product/b1671646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal sampling pump, calibrated, capable of 2.0 L/min flow rate.

Four-piece, 37-mm polystyrene cassettes with two glass fiber filters.

HPLC system equipped with a UV detector.

Reversed-phase HPLC column (e.g., C18, 4.6 mm x 250 mm).[3]

Autosampler or manual injector.

Syringe filters, 0.45 µm.

Scintillation vials or other suitable extraction vessels.

Pipettes, volumetric flasks, and other standard laboratory glassware.

Reagents

Ethylenethiourea (ETU), analytical standard grade.

Deionized water, HPLC grade.

Methanol, HPLC grade.

2. Sampling Procedure

Calibrate each personal sampling pump with a representative sampling cassette in line to a

flow rate of 2.0 L/min.[3]

Prepare the sampler for open-face sampling by removing the top piece and the end plug

from the bottom piece.[3]

Attach the sampling cassette to the sampling pump with flexible tubing.

Place the sampler in the worker's breathing zone with the open face of the cassette facing

downwards.[3]

For Time-Weighted Average (TWA) samples, collect a total air volume of 480 L. For short-

term samples, a 15-minute sample at 2.0 L/min (30 L) is recommended.[3]
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After sampling, replace the top piece and the two end plugs.[3]

Seal each sample with an official form (e.g., Form OSHA-21) and record all pertinent

sampling information.[3]

Submit at least one blank sample with each set of samples. The blank should be handled in

the same manner as the other samples, but no air is drawn through it.[3]

Store samples in a refrigerator when not in transit.[3]

3. Analytical Procedure

Sample Preparation:

Carefully remove the two glass fiber filters from the cassette and place them into a

scintillation vial.

Add 5.0 mL of deionized water to the vial.

Cap the vial and gently agitate to ensure the filter is fully wetted.

Allow the sample to extract for at least 30 minutes with occasional agitation.

Filter the extract through a 0.45 µm syringe filter into an autosampler vial.

HPLC Conditions (Example):

Column: C18, 4.6 mm x 250 mm

Mobile Phase: Isocratic, e.g., 95:5 (v/v) water:methanol. The mobile phase may need to be

optimized for the specific column and system.

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL[3]

Detector: UV at 233 nm[5]

Run Time: Sufficient to allow for the elution of ETU and any potential interferences.
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Calibration:

Prepare a stock standard solution of ETU in deionized water.

Prepare a series of working standards by serial dilution of the stock standard to cover the

expected concentration range of the samples.

Analyze the working standards under the same HPLC conditions as the samples.

Generate a calibration curve by plotting the peak area of ETU against the concentration of

each standard.

Quantification:

Inject the prepared sample extracts into the HPLC system.

Identify the ETU peak in the sample chromatogram by comparing its retention time with

that of the standards.

Determine the concentration of ETU in the sample extract from the calibration curve.

Calculate the mass of ETU per sample (µg) and then the concentration in the air (µg/m³)

using the sampled air volume.

Mandatory Visualization
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Caption: Workflow for ETU in air analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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